1-(3-(4-(Diphenylmethyl)-1-piperazinyl)propyl)-1,3-dihydro-3-(1-methylvinyl)-2H-benzimidazol-2-one

• CAS No.: 83863-67-6
• Molecular Formula: C30H34N4O
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 1-[3-(4-benzhydrylpiperazin-1-yl)propyl]-3-prop-1-en-2-ylbenzimidazol-2-one
• InChI: InChI=1S/C30H34N4O/c1-24(2)34-28-17-10-9-16-27(28)33(30(34)35)19-11-18-31-20-22-32(23-21-31)29(25-12-5-3-6-13-25)26-14-7-4-8-15-26/h3-10,12-17,29H,1,11,18-23H2,2H3
• InChI Key: ZWSPGJJMVIEYKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)N1C2=CC=CC=C2N(C1=O)CCCN3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5

Description

1-(3-(4-(Diphenylmethyl)-1-piperazinyl)propyl)-1,3-dihydro-3-(1-methylvinyl)-2H-benzimidazol-2-one is a useful research compound. Its molecular formula is C30H34N4O and its molecular weight is 466.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 42.6 parts of 1-(3-chloropropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one, 38 parts of 1-(diphenylmethyl)piperazine, 48 parts of sodium carbonate and 400 parts of 4-methyl-2-pentanone is stirred and refluxed overnight with water-separator. The reaction mixture is cooled, water is cooled and the layers are separated. The 4-methyl-2-pentanone-phase is washed with water, dried, filtered and evaporated. The oily residue is purified by column-chromatography over silica gel using a mixture of trichloromethane and 5% of methanol as eluent. The pure fractions are collected and the eluent is evaporated, yielding 1-{3-[4-(diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one as a residue.